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Compound of Interest

Compound Name: TA-1887

Cat. No.: B1681866 Get Quote

Technical Support Center: TA-1887
This technical support center provides researchers, scientists, and drug development

professionals with essential information for the preparation and handling of TA-1887 stock

solutions for experimental use.

Frequently Asked Questions (FAQs)
Q1: What is TA-1887 and what is its primary mechanism of action?

TA-1887 (also known as JNJ-39933673) is a highly potent and selective inhibitor of the

Sodium-Glucose Co-transporter 2 (SGLT2).[1] SGLT2 is primarily located in the proximal

tubules of the kidneys and is responsible for the reabsorption of the majority of filtered glucose

from the urine back into the bloodstream. By inhibiting SGLT2, TA-1887 blocks this

reabsorption, leading to increased urinary glucose excretion and a subsequent lowering of

blood glucose levels.[2][3] This mechanism is independent of insulin secretion.

Q2: What are the main research applications for TA-1887?

TA-1887 is primarily used in diabetes research.[1][2] Its ability to lower blood glucose levels

makes it a valuable tool for studying the pathophysiology of type 2 diabetes and for the

preclinical evaluation of SGLT2 inhibitors as a therapeutic strategy. It has been used in animal

models to investigate its effects on hyperglycemia, diabetic cachexia, and mortality.[4][5][6][7]
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Q3: In what solvents is TA-1887 soluble?

While specific solubility data for TA-1887 is not readily available, based on a similar SGLT2

inhibitor, ipragliflozin, it is expected to be soluble in organic solvents such as Dimethyl

Sulfoxide (DMSO) and ethanol.[8] It is likely to have low solubility in aqueous buffers. For in

vitro assays, a common practice is to prepare a concentrated stock solution in 100% DMSO.

Q4: How should I store the lyophilized powder and prepared stock solutions of TA-1887?

The lyophilized powder of TA-1887 is typically shipped at room temperature, suggesting it is

stable for short periods.[1] For long-term storage, it is recommended to store the powder at

-20°C. Once reconstituted in an organic solvent like DMSO, the stock solution should be stored

at -20°C for up to 3 months.[9] It is advisable to aliquot the stock solution into single-use vials

to avoid repeated freeze-thaw cycles. Aqueous solutions of similar compounds are not

recommended for storage for more than one day.[8]
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Issue Possible Cause Recommended Solution

Precipitation observed when

diluting DMSO stock in

aqueous buffer.

The compound has low

aqueous solubility and is

crashing out of solution as the

concentration of the organic

solvent decreases.

1. Perform Stepwise Dilutions:

Instead of adding the DMSO

stock directly to the full volume

of aqueous buffer, first dilute

the stock in a smaller volume

of the buffer, vortex or sonicate

briefly, and then add this

intermediate dilution to the

remaining buffer. 2. Increase

Final DMSO Concentration

(with caution): If your

experimental system allows, a

slightly higher final

concentration of DMSO (e.g.,

up to 0.5%) might be

necessary to maintain

solubility. Always include a

vehicle control with the same

final DMSO concentration in

your experiments.[10] 3.

Gentle Warming and

Sonication: Briefly warming the

solution to 37°C and sonicating

can help redissolve the

precipitate.[9]

Inconsistent or lower-than-

expected potency in in vitro

assays.

Incomplete dissolution of the

compound in the stock solution

or precipitation in the assay

plate.

1. Ensure Complete Initial

Dissolution: Before making any

dilutions, ensure the

lyophilized powder is fully

dissolved in the organic

solvent. Use vortexing and, if

necessary, brief sonication. 2.

Check for Precipitation in

Assay Wells: Visually inspect

your assay plates under a
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microscope for any signs of

compound precipitation. If

observed, refer to the

troubleshooting steps for

precipitation. 3. Use Low-

Binding Plates and Tips:

Hydrophobic compounds can

adsorb to plastic surfaces.

Using low-protein-binding

labware can minimize this

effect.[10]

The vial of lyophilized powder

appears empty.

The compound is a very small

quantity and may be present

as a thin film or small particles

that are not easily visible.

This is common for small

quantities of lyophilized

compounds.[9] Add the

appropriate volume of solvent

to the vial as per your

calculations and vortex

thoroughly to ensure all the

compound is dissolved.

Cloudiness in the culture

media after adding the

compound.

The compound has

precipitated out of solution

upon addition to the complex

biological medium.

This is a strong indication of

poor aqueous solubility. Follow

the recommendations for

preventing precipitation. It may

be necessary to use a lower

final concentration of the

compound.

Quantitative Data Summary
Table 1: Solubility of a Structurally Similar SGLT2 Inhibitor (Ipragliflozin) as a Reference
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Solvent Approximate Solubility

Ethanol ~30 mg/mL

DMSO ~30 mg/mL

Dimethylformamide ~30 mg/mL

1:7 solution of Ethanol:PBS (pH 7.2) ~0.13 mg/mL

Data for ipragliflozin is provided as a reference

for TA-1887 due to the lack of specific public

data for the latter. Actual solubility of TA-1887

may vary.[8]

Table 2: In Vivo Dosing of TA-1887 in Animal Models

Animal Model Dosage and Administration Route

Rats 30 mg/kg, oral administration

High-fat diet-fed KK mice 3 mg/kg, oral administration

BSA-overloaded diabetic mice 30 mg/kg/day, oral gavage for 2 weeks

High-fat diet-fed mice 0.01% w/w in chow

Male Sprague-Dawley Rats 3 mg/kg (i.v.), 10 mg/kg (p.o.)

[1][2]

Experimental Protocols
Protocol 1: Preparation of a 10 mM TA-1887 Stock Solution in DMSO

Materials:

TA-1887 lyophilized powder (Molecular Weight: 427.47 g/mol )

Anhydrous Dimethyl Sulfoxide (DMSO)
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Sterile, low-binding microcentrifuge tubes

Vortex mixer

Sonicator (optional)

Procedure:

Calculate the required mass of TA-1887: To prepare 1 mL of a 10 mM stock solution, you will

need: 10 mmol/L * 1 L/1000 mL * 427.47 g/mol = 0.0042747 g = 4.27 mg

Weigh the TA-1887 powder: Carefully weigh out the calculated amount of TA-1887 powder.

Due to the small quantity, it is recommended to dissolve the entire contents of a pre-weighed

vial.

Add DMSO: Add the calculated volume of DMSO to the vial containing the TA-1887 powder.

Dissolve the compound: Tightly cap the vial and vortex thoroughly until the powder is

completely dissolved. If necessary, briefly sonicate the vial or warm it in a 37°C water bath to

aid dissolution. Visually inspect the solution to ensure there are no visible particles.

Storage: Aliquot the stock solution into single-use, sterile, low-binding microcentrifuge tubes.

Store the aliquots at -20°C for up to 3 months.

Protocol 2: Preparation of a Working Solution for In Vitro Assays

Materials:

10 mM TA-1887 stock solution in DMSO

Aqueous assay buffer or cell culture medium

Sterile microcentrifuge tubes

Procedure:

Determine the final desired concentration of TA-1887 and the final DMSO concentration in

your assay (typically ≤ 0.1%).
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Perform serial dilutions of the DMSO stock (if necessary): It is recommended to first make

any necessary serial dilutions in 100% DMSO.

Prepare the final working solution: Add the appropriate volume of the TA-1887 DMSO stock

(or a diluted DMSO stock) to your aqueous assay buffer or cell culture medium. Add the

DMSO stock dropwise while vortexing the aqueous solution to facilitate mixing and minimize

precipitation.

Vehicle Control: Prepare a vehicle control by adding the same final concentration of DMSO

to the assay buffer or cell culture medium without the inhibitor.

Visualizations
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Caption: Workflow for preparing TA-1887 stock and working solutions.
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Caption: Simplified signaling pathway of TA-1887 action in the renal proximal tubule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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